Cas no 2680888-38-2 (1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• CAS No: 2680888-38-2
• MF: C₁₂H₁₀F₃N₅O₃
• MW: 329.234712123871
• CID: 5627687
• PubChem ID: 165925053
• Update Time: 2025-07-21

1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680888-38-2
• EN300-28295293
• 1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H10F3N5O3/c1-5-3-6(2)18-11(17-5)20-8(7(4-16-20)9(21)22)19-10(23)12(13,14)15/h3-4H,1-2H3,(H,19,23)(H,21,22)
• InChI Key： XOSWSLKIYNEHGT-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)C=NN1C1N=C(C)C=C(C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 329.07357368g/mol
• Monoisotopic Mass: 329.07357368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Additional information on 1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680888-38-2)

1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2680888-38-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole and pyrimidine derivatives family, which are well-known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including a pyrimidine ring substituted at the 4 and 6 positions with methyl groups, a pyrazole ring at the 1 and 4 positions, and an amide group linked to a trifluoroacetamide moiety at the 5 position. Such structural features not only contribute to its unique chemical properties but also open up possibilities for its utility in drug design and development.

The significance of 1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid is underscored by its potential role as a pharmacophore in the creation of novel therapeutic agents. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dimethylpyrimidin-2-yl group enhances the compound's ability to interact with biological targets by increasing its lipophilicity and binding affinity. Additionally, the trifluoroacetamido group introduces fluorine atoms, which are known to modulate metabolic stability and binding interactions with enzymes or receptors.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to enhanced bioavailability, reduced susceptibility to metabolic degradation, and increased binding affinity. This makes compounds like 1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid particularly attractive for further exploration in medicinal chemistry. The trifluoroacetamide moiety specifically contributes to the compound's overall reactivity and functionality, enabling it to participate in various chemical transformations that could be exploited in synthetic drug development.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes and receptors involved in pathogenic processes. For instance, preliminary studies suggest that it may exhibit inhibitory effects on certain kinases and proteases that are implicated in cancer progression. The pyrazole core of the molecule is known to be a versatile scaffold for designing kinase inhibitors due to its ability to mimic ATP binding pockets. The additional substituents further refine the pharmacophoric properties of the compound, making it a promising candidate for further investigation.

Moreover, the structural complexity of 1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid allows for modifications that could enhance its therapeutic efficacy while minimizing side effects. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify optimal analogs with improved binding affinities and selectivities. These approaches are becoming increasingly integral in modern drug discovery pipelines as they enable high-throughput screening of vast chemical libraries.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrimidine and pyrazole precursors followed by functional group transformations such as amidation and fluorination. Advanced synthetic methodologies like transition metal-catalyzed cross-coupling reactions have been employed to streamline these processes. The use of fluorinating agents introduces the necessary trifluoromethyl groups into the molecule while maintaining regioselectivity.

The chemical stability of 1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid under various conditions is another critical aspect that has been studied extensively. Stability assays under different pH levels, temperatures, and storage conditions provide insights into its shelf life and formulation requirements. These data are essential for ensuring that the compound remains effective throughout its intended use period without degradation or undesirable side reactions.

In conclusion,1-(4,6-dimethylpyrimidin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680888-38-2) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features combined with recent advancements in synthetic methodologies make it a valuable asset for ongoing research efforts aimed at developing novel therapeutics targeting complex diseases such as cancer and inflammatory disorders.